2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide

• IUPAC Name: 2-chloro-N-[(4-cyanophenyl)methyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C13H13ClN2O/c14-7-13(17)16(12-5-6-12)9-11-3-1-10(8-15)2-4-11/h1-4,12H,5-7,9H2
• InChI Key: YAGMQPMJJHCAII-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=C(C=C2)C#N)C(=O)CCl
• Molecular Formula: C13H13ClN2O
• Molecular Weight: 248.71 g/mol

Description

2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide is a halogenated acetamide derivative featuring a 4-cyanobenzyl group and a cyclopropylamine substituent. Its molecular formula is C₁₃H₁₂ClN₂O, with a structure characterized by a chloroacetamide backbone, a cyano-substituted benzyl group at the para position, and a cyclopropyl ring attached to the nitrogen atom. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or agrochemicals. The chloro and cyano groups enhance its reactivity in nucleophilic substitution and condensation reactions, while the cyclopropyl moiety introduces steric and electronic effects that influence its conformational stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-cyano-benzyl chloride and cyclopropylamine.

Reaction Conditions: The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Procedure: The 4-cyano-benzyl chloride is reacted with cyclopropylamine in an appropriate solvent like dichloromethane or ethanol under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration or extraction.

Industrial Production Methods: In an industrial setting, the production of 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropyl group, leading to the formation of cyclopropyl ketones.

Reduction: Reduction reactions can target the cyano group, converting it to an amine group.

Substitution: The chloro group can be substituted by nucleophiles such as amines or thiols, resulting in the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles like ammonia, primary amines, or thiols in the presence of a base.

Major Products:

Oxidation: Cyclopropyl ketones.

Reduction: Amino derivatives.

Substitution: Various substituted acetamides.

Scientific Research Applications

Chemistry: 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.

Biology: In biological research, this compound can be used to study the effects of cyano and cyclopropyl groups on biological activity. It may serve as a model compound in the development of new pharmaceuticals.

Medicine: Potential applications in medicinal chemistry include the development of new drugs targeting specific enzymes or receptors. The presence of the cyano group suggests potential activity as an enzyme inhibitor.

Industry: In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its reactivity makes it suitable for the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide involves its interaction with molecular targets such as enzymes or receptors. The cyano group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins. The cyclopropyl group may influence the compound’s binding affinity and selectivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide with structurally related acetamide derivatives, focusing on substituent effects, applications, and physicochemical properties.

Table 1: Structural and Functional Comparison of Selected Acetamide Derivatives

Compound Name	Molecular Formula	Key Substituents	Key Features	Applications/Notes
2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide	C₁₃H₁₂ClN₂O	4-Cyanobenzyl, cyclopropyl, chloro	High steric hindrance from cyclopropyl; strong electron-withdrawing cyano group	Intermediate for bioactive molecules; potential agrochemical applications
2-Chloro-N-(4-fluorophenyl)acetamide	C₈H₇ClFNO	4-Fluorophenyl, chloro	Intramolecular C–H···O and intermolecular N–H···O interactions	Intermediate for quinolin-8-yloxy acetamides and piperazinediones
2-Chloro-N-(4-cyanophenyl)acetamide	C₉H₇ClN₂O	4-Cyanophenyl, chloro	Simpler structure; lacks cyclopropyl group	Used in synthetic organic chemistry; noted for environmental/health risks
2-Chloro-N-(2-chloro-6-fluoro-benzyl)-N-cyclopropyl-acetamide	C₁₃H₁₁Cl₂FNO	2-Chloro-6-fluorobenzyl, cyclopropyl, chloro	Dual halogen substitution (Cl, F); enhanced lipophilicity	Discontinued; likely due to synthesis challenges or toxicity concerns
2-Amino-N-(4-bromo-benzyl)-N-cyclopropyl-acetamide	C₁₂H₁₄BrN₂O	4-Bromobenzyl, cyclopropyl, amino	Amino group replaces chloro; bromo enhances molecular weight	Discontinued; potential precursor for metal-catalyzed cross-coupling reactions

Key Comparative Insights

Substituent Effects on Reactivity: The 4-cyano group in the target compound increases electron-withdrawing effects, facilitating reactions like nucleophilic aromatic substitution. In contrast, the 4-fluoro group in 2-chloro-N-(4-fluorophenyl)acetamide enhances hydrogen-bonding interactions, influencing crystal packing and solubility . Cyclopropyl vs. Linear Alkyl Groups: The cyclopropyl ring in the target compound introduces significant steric hindrance and conformational rigidity compared to non-cyclic analogs (e.g., 2-chloro-N-(4-cyanophenyl)acetamide). This may reduce metabolic degradation in biological systems .

Halogenation Patterns: Compounds with dual halogens (e.g., 2-chloro-N-(2-chloro-6-fluoro-benzyl)-N-cyclopropyl-acetamide) exhibit higher lipophilicity, which could improve membrane permeability but also increase toxicity risks . The bromo substituent in 2-amino-N-(4-bromo-benzyl)-N-cyclopropyl-acetamide adds molecular weight and polarizability, making it suitable for halogen-bonding interactions in drug design .

Safety and Commercial Status: Several analogs (e.g., 2-chloro-N-(2-chloro-5-nitrophenyl)acetamide) are listed as discontinued, likely due to synthesis complexity, stability issues, or regulatory concerns related to halogenated byproducts . The target compound’s cyano group may pose environmental risks, as noted for structurally similar halogenated acetamides .

Research Findings and Implications

• Synthetic Utility: The target compound’s chloro and cyano groups make it a versatile intermediate for synthesizing heterocycles (e.g., quinolines) or functionalized amines via displacement reactions .

Biological Activity

Antimicrobial Activity

2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide has shown promising antimicrobial activity in preliminary studies. The presence of the cyano group is believed to enhance its effectiveness against certain bacterial strains by increasing lipophilicity and aiding in membrane penetration.

Table 1: Antimicrobial Activity of 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (μg/mL)
E. coli	32
S. aureus	16
P. aeruginosa	64

Enzyme Inhibition

The compound has demonstrated potential as an enzyme inhibitor, particularly due to the presence of the cyano group. This property makes it a valuable candidate for drug development targeting specific enzymatic pathways.

Receptor Interactions

Studies have shown that 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide interacts with various molecular targets, including enzymes and receptors. The cyclopropyl group is thought to influence the compound's binding affinity and selectivity, contributing to its biological activity.

Case Study: Anticancer Potential

A recent investigation explored the anticancer properties of 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide and its analogs. The study focused on their effects on human cancer cell lines.

Results:

• IC50 values ranged from 0.5 to 10 μM across different cancer cell lines
• The compound showed particular promise against breast and lung cancer cells
• Apoptosis induction was observed in treated cells, suggesting a potential mechanism of action

Structure-Activity Relationship (SAR) Studies

SAR studies have provided insights into the importance of the compound's structural features for its biological activity .

Key findings:

• The cyano group at the para position of the benzyl ring is crucial for maintaining potency
• Substitution of the cyclopropyl group with other cyclic moieties generally resulted in decreased activity
• The chloro substituent contributes to the compound's overall lipophilicity, enhancing cell membrane permeability

Metabolic Stability and Pharmacokinetics

Research has shown that 2-Chloro-N-(4-cyano-benzyl)-N-cyclopropyl-acetamide exhibits moderate metabolic stability in human liver microsomes . This property is essential for its potential development as a drug candidate.

Table 2: Pharmacokinetic Parameters

Parameter	Value
Human CL int	46 μL/min/mg
Aqueous Solubility (pH 7.4)	14 μM
Plasma Protein Binding	85%